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Compound of Interest

Compound Name: Pentyl propionate
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For Immediate Release

[CITY, STATE] — [Date] — This whitepaper provides a detailed technical guide on the
physicochemical properties of pentyl propanoate, an ester of significant interest in the fields of
flavor and fragrance, as well as in the development of novel therapeutic agents and industrial
solvents. This document is intended for researchers, scientists, and drug development
professionals, offering a centralized resource of its fundamental characteristics, experimental
determination protocols, and relevant chemical workflows.

Pentyl propanoate (CsH16032), also known as amyl propionate, is a colorless liquid recognized
by its characteristic fruity aroma, often described as apple- or apricot-like.[1] Its utility extends
from its use as a fragrance and flavoring agent to a solvent in various industrial applications.[2]
A thorough understanding of its boiling and melting points is critical for its application in diverse
fields, particularly in drug formulation and development where thermal stability and phase
transitions are of paramount importance.

Physicochemical Data of Pentyl Propanoate

The melting and boiling points of pentyl propanoate have been determined through various
experimental studies. A summary of these critical physical constants is presented below.
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Property Value (°C) Value (K) References
Melting Point -75t0-73.1 198.15 to 200.05 [3]
Boiling Point 167 to 169 440.15 to 442.15 [3]

Experimental Protocols for Property Determination

The determination of the boiling and melting points of chemical substances is guided by
standardized protocols to ensure accuracy and reproducibility. The following methodologies are
based on the OECD Guidelines for the Testing of Chemicals, which are internationally
recognized standards.

Determination of Boiling Point (Adapted from OECD
Guideline 103)

The boiling point of pentyl propanoate can be determined using several methods, including
ebulliometry, the dynamic method, or the distillation method. The distillation method is
described here as a common and accessible technique.

Principle: This method involves the distillation of the liquid and the measurement of the boiling
temperature under atmospheric pressure.

Apparatus:

A distillation flask of appropriate size.

A condenser.

A receiver flask.

A calibrated thermometer or thermocouple.

A heating mantle or oil bath.

Procedure:
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e Place a measured volume of pentyl propanoate into the distillation flask, along with a few
boiling chips to ensure smooth boiling.

» Assemble the distillation apparatus, ensuring all joints are secure. The thermometer bulb
should be positioned so that its upper end is level with the lower side of the side-arm of the
flask.

e Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and the vapor condenses in the
condenser, with the first drop of distillate collected in the receiver. This is the initial boiling
point.

o Continue to observe the temperature. The boiling point is the temperature at which the liquid
and its vapor are in equilibrium at a given pressure. A stable temperature reading during
distillation indicates the boiling point.

e Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Determination of Melting Point (Adapted from OECD
Guideline 102)

For a substance like pentyl propanoate, which has a very low melting point, the determination
is more accurately a freezing point determination.

Principle: This method involves cooling the liquid sample at a controlled rate and observing the
temperature at which solidification occurs.

Apparatus:
e Ajacketed test tube to hold the sample.
e A cooling bath (e.qg., dry ice/acetone or liquid nitrogen).

o A calibrated low-temperature thermometer or thermocouple.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Asstirring device.

Procedure:

o Place a sample of pentyl propanoate in the inner test tube.

« Insert the thermometer and stirring device into the sample.

e Place the test tube assembly into the cooling bath.

 Stir the sample continuously and record the temperature at regular intervals.

» As the sample cools, a plateau in the cooling curve will be observed. The temperature at this
plateau, where the liquid and solid phases are in equilibrium, is the freezing point (and thus
the melting point).

e If supercooling occurs, the temperature will drop below the freezing point and then rise to a
stable plateau as crystallization begins. This stable temperature is recorded as the freezing
point.

Chemical Synthesis and Analysis Workflow

The primary method for synthesizing pentyl propanoate is the Fischer esterification of pentan-
1-ol with propanoic acid, catalyzed by a strong acid. The subsequent purification and analysis
are crucial for obtaining a high-purity product.

Synthesis of Pentyl Propanoate via Fischer
Esterification

The following diagram illustrates the workflow for the synthesis of pentyl propanoate.
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Reactants:
Pentan-1-ol
Propanoic Acid
Acid Catalyst (e.g., H2S0a)

Reaction Setup:
Combine reactants in a round-bottom flask.
Add boiling chips.

l

Reflux:
Heat the mixture to reflux for a specified time
(e.g., 1-2 hours) to drive the equilibrium towards the product.

'

Aqueous Work-up:
Cool the reaction mixture.
Wash with water to remove excess acid and alcohol.
Wash with sodium bicarbonate solution to neutralize remaining acid.
Wash with brine to remove water.

l

Drying:
( Dry the organic layer over an anhydrous salt (e.g., Na2SOa4 or MgSOa). )

l

Purification:
Filter to remove the drying agent.
Distill the crude product to obtain pure pentyl propanoate.

Click to download full resolution via product page

Synthesis Workflow for Pentyl Propanoate
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Analytical Workflow for Pentyl Propanoate
Characterization

The purity and identity of the synthesized pentyl propanoate are typically confirmed using Gas
Chromatography with Flame lonization Detection (GC-FID) and Nuclear Magnetic Resonance
(NMR) spectroscopy.

The following diagram outlines the analytical workflow.

Sample Preparation:
Dilute the purified pentyl propanoate in a suitable solvent (e.g., dichloromethane or hexane).

P

GC-FID Analysis:
. . NMR Spectroscopy (*H and 23C):
[ Inject the sample into the gas chromatograph. 1 [ Dissolve the sample in a deuterated solvent (e.g., CDC).

Separate components based on boiling point and polarity. o 1
Detect eluting compounds with a Flame lonization Detector. Acquire *H and *C NMR spectra.

/

Data Acquisition:
Record the chromatogram showing retention time and peak area.

.

Purity Assessment: Structure Confirmation:
Calculate the percentage purity based on the relative peak area of pentyl propanoate. Analyze chemical shifts, integration, and coupling patterns to confirm the molecular structure of pentyl propanoate.

Final Report:
Combine physicochemical data, synthesis yield, and analytical results.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentyl Propanoate: A Comprehensive Technical Dossier
on its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209536#boiling-point-and-melting-point-of-pentyl-
propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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